1-(3,5-dichlorophenyl)-3-(3-methoxypropyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C18H22Cl2N4O2
• Molecular Weight: 397.3 g/mol
• IUPAC Name: 1-(3,5-dichlorophenyl)-3-(3-methoxypropyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C18H22Cl2N4O2/c1-12-13(2)21-18-23(16-8-14(19)7-15(20)9-16)10-22(5-4-6-26-3)11-24(18)17(12)25/h7-9H,4-6,10-11H2,1-3H3
• InChI Key: DVDPLWYTBKMQKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CCCOC)C3=CC(=CC(=C3)Cl)Cl)C

Description

The compound "1-(3,5-dichlorophenyl)-3-(3-methoxypropyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one" is a heterocyclic molecule featuring a fused pyrimido-triazinone core. Its structure includes a 3,5-dichlorophenyl substituent, a 3-methoxypropyl chain, and methyl groups at positions 7 and 6.

Biological Activity

1-(3,5-Dichlorophenyl)-3-(3-methoxypropyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one (CAS Number: 1158410-41-3) is a synthetic compound with potential pharmacological applications. Its structure suggests it may possess various biological activities, particularly in anti-inflammatory and analgesic domains. This article reviews its biological activity based on recent research findings and case studies.

• Molecular Formula : C₁₈H₂₂Cl₂N₄O₂
• Molecular Weight : 397.3 g/mol
• CAS Number : 1158410-41-3

Anti-Inflammatory Effects

Recent studies have highlighted the anti-inflammatory properties of derivatives related to this compound. The compound's structure features a pyrimidine core that has been associated with COX enzyme inhibition:

Compound	COX-1 IC₅₀ (μM)	COX-2 IC₅₀ (μM)
1	19.45 ± 0.07	42.1 ± 0.30
2	26.04 ± 0.36	31.4 ± 0.12
3	28.39 ± 0.03	23.8 ± 0.20

These values indicate that the compound exhibits significant inhibition of COX enzymes, which are critical in the inflammatory process .

Structure-Activity Relationship (SAR)

The anti-inflammatory activity of pyrimidine derivatives is often linked to specific structural features:

• The presence of dichlorophenyl and methoxypropyl groups enhances lipophilicity and bioavailability.
• Dimethyl substitution at the pyrimidine ring contributes to increased potency against COX enzymes.

In Vivo Studies

A study involving carrageenan-induced paw edema in rats revealed that the compound exhibited anti-inflammatory effects comparable to established non-steroidal anti-inflammatory drugs (NSAIDs). The effective dose (ED₅₀) was calculated to be similar to that of indomethacin, a commonly used NSAID:

Compound	ED₅₀ (μM)
Indomethacin	9.17
Test Compound	8.23

This suggests that the compound may serve as a viable alternative for treating inflammation-related conditions .

Cytotoxicity and Safety Profile

Additionally, preliminary cytotoxicity assays have been conducted to evaluate the safety profile of this compound. The Ames test results indicated no mutagenic potential at therapeutic doses, suggesting a favorable safety profile for further development .

Comparison with Similar Compounds

Recommendations for Future Research

Synthetic Exploration: Develop protocols for the pyrimido-triazinone scaffold, leveraging methods from tetrahydroimidazopyridine synthesis .

Structure-Activity Relationship (SAR) : Compare substituent effects using analogs like 1l (electron-withdrawing groups) or coral-derived nucleobases (hydrogen-bonding motifs) .

Biological Screening : Prioritize kinase inhibition assays, given the structural resemblance to kinase-targeting heterocycles.